Cas no 8003-22-3 (Quinoline Yellow)

• Product Name: Quinoline Yellow
• CAS No: 8003-22-3
• MF: C₁₈H₁₁NO₂
• MW: 273.285444498062
• MDL: MFCD00011593
• CID: 47973
• PubChem ID: 24854023
• Update Time: 2026-05-14

Quinoline Yellow Chemical and Physical Properties

Names and Identifiers

• Solvent Yellow 33
• E104
• D AND C YELLOW 10
• D AND C YELLOW NO 10
• D AND C YELLOW NO 11
• CI NO 47005
• CI ACID YELLOW 3
• CI 47000
• CHINA YELLOW
• Quinoline Yellow
• C.I. 47000
• 2-(2-Quinolinyl)-1H-indene-1,3(2H)-dione
• Mixture of 2-(2-quinolinyl)-1H-indene-1,3(2H)-dione and 2-(6-methyl-2-quinolinyl)-1H-indene-1,3(2H)-dione

• MDL： MFCD00011593
• Inchi： 1S/C18H11NO2/c20-17-12-6-2-3-7-13(12)18(21)16(17)15-10-9-11-5-1-4-8-14(11)19-15/h1-10,16H
• InChI Key： IZMJMCDDWKSTTK-UHFFFAOYSA-N
• SMILES： O=C1C(C2=NC3=CC=CC=C3C=C2)C(C4=C1C=CC=C4)=O

Computed Properties

• Exact Mass: 273.07900
• Monoisotopic Mass: 273.078979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3.4
• Topological Polar Surface Area: 47

Experimental Properties

• Color/Form: Not available
• Density: 1.345
• Melting Point: 239-242°C
• Boiling Point: 514.5 °C at 760 mmHg
• Flash Point: 260 °C
• Refractive Index: 1.704
• PSA: 47.03000
• LogP: 3.39760
• Merck: 13,8164
• Solubility: Not available

Quinoline Yellow Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25-S36-S26
• RTECS：GC5796000
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S36